3-(2,4-dichlorophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: [2-(2,4-dichlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C21H17Cl2FN2OS/c22-14-6-9-16(17(23)12-14)18-20(28)26(21(25-18)10-2-1-3-11-21)19(27)13-4-7-15(24)8-5-13/h4-9,12H,1-3,10-11H2
• InChI Key: NIDOOWIJUHWGNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)N=C(C(=S)N2C(=O)C3=CC=C(C=C3)F)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H17Cl2FN2OS
• Molecular Weight: 435.3 g/mol

Description

3-(2,4-dichlorophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (DFPFDT), is a heterocyclic compound with a spiro ring structure and two chlorine atoms at the para-position of the phenyl ring. It is a synthetic compound that was first synthesized in the laboratory in 1996. Since then, it has been studied for its potential applications in various scientific research fields, such as material science, drug design, and biotechnology. The aim of

Scientific Research Applications

3-(2,4-dichlorophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been studied for its potential applications in various scientific research fields. It has been used as a catalyst for the synthesis of polyurethanes and polyurethane-ureas, as well as for the synthesis of polymers, such as polyethers, polyesters, and polyamides. It has also been used as a ligand in the synthesis of coordination complexes and as a reagent in the synthesis of heterocyclic compounds. In addition, it has been used as an inhibitor of enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-(2,4-dichlorophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is not yet fully understood. However, it is believed that its spiro ring structure and the two chlorine atoms at the para-position of the phenyl ring play a key role in its biological activity. It is thought that the chlorine atoms interact with the active sites of enzymes, thus inhibiting their activity. In addition, the spiro ring structure is believed to interact with the active sites of proteins and enzymes, thus affecting their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in several animal models. In rats, it has been shown to have a significant inhibitory effect on the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in Alzheimer's disease. In mice, it has been shown to have an anti-inflammatory effect, as well as to reduce the levels of pro-inflammatory cytokines. In addition, it has been shown to have a protective effect against oxidative stress in rats.

Advantages and Limitations for Lab Experiments

The use of 3-(2,4-dichlorophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione in laboratory experiments has several advantages. It is a synthetic compound that is easy to synthesize and can be stored for long periods of time. In addition, it is a highly active compound that can be used in a variety of laboratory experiments. However, its use is limited by the fact that it is a highly toxic compound and should be handled with care.

Future Directions

There are several potential future directions for the use of 3-(2,4-dichlorophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione in scientific research. It could be used as a drug lead in the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders. In addition, its spiro ring structure could be used to design new drugs for the treatment of cancer and other diseases. It could also be used as a catalyst for the synthesis of novel polymers and coordination complexes. Finally, it could be used as an inhibitor of enzymes involved in the metabolism of drugs, thus increasing their efficacy.

Synthesis Methods

The synthesis of 3-(2,4-dichlorophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a two-step process. The first step involves the condensation of 2,4-dichlorophenyl-4-fluorobenzoyl chloride with 1,4-diazaspiro[4.5]decan-3-one in the presence of anhydrous sodium acetate and acetic acid to form the desired product. The second step involves the conversion of the product to the thione form by reaction with thionyl chloride. This process requires a catalyst and a solvent, such as dichloromethane. The reaction is carried out at room temperature and yields the desired product in high purity.